Cas no 1426958-41-9 (5-Bromo-2-methanesulfonylphenol)

5-Bromo-2-methanesulfonylphenol is a brominated phenolic compound featuring a methanesulfonyl substituent, which enhances its reactivity and utility in organic synthesis. The bromine atom at the 5-position provides a versatile handle for further functionalization via cross-coupling or nucleophilic substitution reactions, while the methanesulfonyl group contributes to electron-withdrawing effects, facilitating selective transformations. This compound is particularly valuable as an intermediate in pharmaceutical and agrochemical synthesis, where its structural motifs are leveraged for constructing complex molecules. Its stability under standard conditions and well-defined reactivity profile make it a reliable building block for researchers in medicinal chemistry and material science applications.

5-Bromo-2-methanesulfonylphenol structure

1426958-41-9 structure

Product Name:5-Bromo-2-methanesulfonylphenol

CAS No:1426958-41-9

MF:C₇H₇BrO₃S

MW:251.097680330276

CID:3044128

PubChem ID:70277845

Update Time:2025-10-23

5-Bromo-2-methanesulfonylphenol Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-2-methanesulfonylphenol
- 5-bromo-2-methylsulfonylphenol
- 5-bromo-2-(methylsulfonyl)phenol
- 5-bromo-2-methylsulfonyl-phenol
- BHC95841
- V3220
- A920924
- MDL： MFCD23699518
- Inchi： 1S/C7H7BrO3S/c1-12(10,11)7-3-2-5(8)4-6(7)9/h2-4,9H,1H3
- InChI Key： UFEVSEZFMHCGKA-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C=1)O)S(C)(=O)=O

Computed Properties

Exact Mass: 249.92993g/mol
Monoisotopic Mass: 249.92993g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 62.8

5-Bromo-2-methanesulfonylphenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B696558-100mg	5-Bromo-2-methanesulfonylphenol	1426958-41-9		100mg	$ 64.00	2023-04-18
TRC	B696558-250mg	5-Bromo-2-methanesulfonylphenol	1426958-41-9		250mg	$ 98.00	2023-04-18
TRC	B696558-500mg	5-Bromo-2-methanesulfonylphenol	1426958-41-9		500mg	$ 150.00	2023-04-18
TRC	B696558-1g	5-Bromo-2-methanesulfonylphenol	1426958-41-9		1g	$ 207.00	2023-04-18
A2B Chem LLC	AE62381-1g	5-Bromo-2-methanesulfonylphenol	1426958-41-9	98%	1g	$142.00	2024-04-20
A2B Chem LLC	AE62381-5g	5-Bromo-2-methanesulfonylphenol	1426958-41-9	98%	5g	$402.00	2024-04-20
A2B Chem LLC	AE62381-10g	5-Bromo-2-methanesulfonylphenol	1426958-41-9	98%	10g	$662.00	2024-04-20
Ambeed	A389680-1g	5-Bromo-2-methanesulfonylphenol	1426958-41-9	98%	1g	$152.0	2024-04-23
Ambeed	A389680-5g	5-Bromo-2-methanesulfonylphenol	1426958-41-9	98%	5g	$455.0	2024-04-23
Crysdot LLC	CD12144311-5g	5-Bromo-2-methanesulfonylphenol	1426958-41-9	95+%	5g	$339	2024-07-23